Cas no 1564382-35-9 ((2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid
• CAS No: 1564382-35-9
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 5638244
• PubChem ID: 113290327
• Update Time: 2025-06-11

(2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278049
• 1564382-35-9
• (2E)-3-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)prop-2-enoic acid
• (2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid

• Inchi： 1S/C13H13NO4/c1-2-8-18-13(17)14-11-5-3-4-10(9-11)6-7-12(15)16/h2-7,9H,1,8H2,(H,14,17)(H,15,16)/b7-6+
• InChI Key： LBWDHGWTEPWKIT-VOTSOKGWSA-N
• SMILES： O(CC=C)C(NC1C=CC=C(/C=C/C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid

Comprehensive Overview of (2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid (CAS No. 1564382-35-9)

(2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid is a specialized organic compound with the CAS number 1564382-35-9, widely recognized in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a phenylprop-2-enoic acid backbone with a prop-2-en-1-yloxy carbonylamino functional group, making it a versatile intermediate for synthesizing bioactive molecules and advanced polymers. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential therapeutic uses, reflecting its growing relevance in modern science.

The compound’s IUPAC name highlights its α,β-unsaturated carboxylic acid moiety, which is pivotal in reactions like Michael additions or polymerizations. Its CAS registry number 1564382-35-9 ensures precise identification in databases, crucial for regulatory compliance and patent filings. Recent studies explore its role in designing drug delivery systems due to its ability to form conjugates with amines or alcohols. This aligns with trending topics such as targeted therapy and sustainable biomaterials, addressing frequent queries about green chemistry alternatives and biocompatible polymers.

From a synthetic perspective, (2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid is synthesized via esterification and Wittig reactions, with yields optimized through catalytic methods. Its melting point, solubility, and stability under physiological conditions are critical for pharmaceutical formulations, a topic often queried in AI-driven drug discovery platforms. The compound’s UV absorption properties also make it suitable for photodynamic therapy research, a hotspot in oncology studies.

In material science, this compound serves as a crosslinking agent for hydrogels or self-healing polymers, addressing demands for smart materials in wearable tech. Its acrylamide derivative structure is frequently compared to polyacrylic acid analogs in academic forums, emphasizing its biodegradability and low toxicity. These attributes resonate with eco-conscious trends, such as circular economy practices in chemical manufacturing.

Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize CAS 1564382-35-9, ensuring purity for high-value applications. Patent databases reveal its use in antimicrobial coatings and conductive inks, linking it to innovations in flexible electronics. Such interdisciplinary applications answer common search queries about multi-functional chemicals and scalable synthesis.

To conclude, (2E)-3-(3-{(prop-2-en-1-yloxy)carbonylamino}phenyl)prop-2-enoic acid exemplifies the convergence of organic synthesis and applied research. Its CAS no. 1564382-35-9 is a gateway to exploring cutting-edge solutions in healthcare and advanced materials, aligning with global priorities like precision medicine and environmental sustainability. Future studies may unlock further potentials, solidifying its status as a high-value chemical entity.